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Compound of Interest

Compound Name: GNF351

Cat. No.: B607703

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of GNF351, a potent aryl hydrocarbon receptor (AHR)
antagonist.

GNF351 is a research-grade chemical compound identified as a full antagonist of the aryl
hydrocarbon receptor (AHR).[1][2][3] With the molecular formula C24H25N7 and a molecular
weight of 411.50, it is typically supplied as an off-white to light yellow solid.[2][4] While one
supplier, Merck, has indicated that GNF351 is not classified as a hazardous substance under
REACH regulations, and it has been described as having minimal toxicity in mouse and human
keratinocytes, it is imperative that standard laboratory safety protocols are strictly followed.[1]
[2][4][5] This guide provides the essential personal protective equipment (PPE) requirements,
handling procedures, and disposal plans to ensure the safety of all personnel.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary PPE for handling GNF351 in both its solid and
solution forms. Adherence to these guidelines is mandatory to minimize exposure and ensure a
safe laboratory environment.
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Operation Form of GNF351 Required PPE Purpose
- Prevents skin
- Nitrile Gloves- Safety  contact.- Protects
o Glasses with Side eyes from airborne
Weighing and _ _ _
) ) Solid (Powder) Shields- Lab Coat- particles.- Protects
Aliguoting

N95 Respirator (or

equivalent)

clothing and skin.-
Prevents inhalation of

fine particles.

Solution Preparation

Solid and Solvent

- Nitrile Gloves- Safety
Goggles- Lab Coat

- Prevents skin
contact with the
compound and
solvent.- Offers
enhanced protection
against splashes.-
Protects clothing and

skin.

Cell Culture and In

Vitro Assays

Dilute Solutions

- Nitrile Gloves- Safety
Glasses- Lab Coat

- Prevents skin
contact.- Protects
eyes from splashes.-
Protects clothing and

skin.

Waste Disposal

Solid and Liquid

- Nitrile Gloves- Safety
Goggles- Lab Coat

- Prevents skin
contact with
contaminated
materials.- Protects
eyes from splashes.-
Protects clothing and

skin.

Chemical and Physical Properties

A clear understanding of GNF351's properties is crucial for safe handling and experimental

planning.
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Property Value Source
Molecular Formula C24H25N7 [4]
Molecular Weight 411.50 g/mol [1][2][6]

CAS Number 1227634-69-6 [2][6]
Appearance Off-white to light yellow solid [2]
. - Soluble in DMSO (=50
Solubility ) [41[6]
mg/mL)- Insoluble in water
- Powder: -20°C forup to 3
Storage years- In solvent: -80°C for up [1][2][6]

to 1 year

Experimental Protocols: Step-by-Step Guidance
Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the standard procedure for preparing a stock solution of GNF351.

o Pre-Operation Safety Check: Don the required PPE: nitrile gloves, a lab coat, and safety

glasses. Ensure that a chemical fume hood is available and functioning correctly.

o Equilibration: Allow the vial of solid GNF351 to equilibrate to room temperature before

opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of GNF351 powder

into a sterile, conical tube.

» Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to

4.115 mg of GNF351.

o Vortexing: Cap the tube securely and vortex until the solid is completely dissolved. Gentle

warming or sonication may be used to aid dissolution.[1]

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.[6]
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Disposal Plan

Proper disposal of GNF351 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Solid Waste: All disposable materials that have come into contact with GNF351 powder, such
as weighing paper, pipette tips, and gloves, should be placed in a designated, sealed
hazardous waste container.

» Liquid Waste: Unused or waste solutions of GNF351 should be collected in a clearly labeled,
sealed hazardous waste container. Do not pour GNF351 solutions down the drain.

o Contaminated Labware: Reusable labware should be decontaminated by washing with an
appropriate solvent, followed by a thorough cleaning with soap and water.

Visualizing Workflows and Relationships

To further clarify the procedural steps and logical relationships in handling GNF351, the
following diagrams are provided.

Preparation Experimentation Disposal

Segregate Waste }—>

Dispose of Waste

Don Appropriate PPE }—P{ Weigh GNF351 Powder }—P{ Prepare Stock Solution }»—h{ Perform In Vitro Assay }»—»

Click to download full resolution via product page

Caption: Workflow for the safe handling of GNF351 from preparation to disposal.
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Handling GNF3517?
Is it in solid (powder) form?

No

Is it a concentrated solution? Wear gloves, lab coat, safety glasses, and respirator.
No Yes

Wear gloves, lab coat, and safety goggles.

Is it a dilute solution?
es
Wear gloves, lab coat, and safety glasses.

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate PPE for handling GNF351.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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GNF351]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607703#personal-protective-equipment-for-handling-
gnf351]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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